Cas no 2097991-20-1 (5,5-difluoroazepan-4-one hydrochloride)

• Product Name: 5,5-difluoroazepan-4-one hydrochloride
• CAS No: 2097991-20-1
• MF: C₆H₁₀ClF₂NO
• MW: 185.599507808685
• CID: 4638374
• Update Time: 2025-10-28

5,5-difluoroazepan-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,5-difluoroazepan-4-one hydrochloride

• Inchi： 1S/C6H9F2NO.ClH/c7-6(8)2-4-9-3-1-5(6)10;/h9H,1-4H2;1H
• InChI Key： UIORROLMLXUHLO-UHFFFAOYSA-N
• SMILES： FC1(CCNCCC1=O)F.Cl

Additional information on 5,5-difluoroazepan-4-one hydrochloride

Introduction to 5,5-Difluoroazepan-4-one Hydrochloride (CAS No. 2097991-20-1)

5,5-Difluoroazepan-4-one Hydrochloride (CAS No. 2097991-20-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azepanones, which are known for their diverse biological activities and potential therapeutic applications. The introduction of fluorine atoms at the 5-position of the azepanone ring imparts unique chemical and biological properties, making it a promising candidate for further investigation.

The chemical structure of 5,5-Difluoroazepan-4-one Hydrochloride is characterized by a seven-membered azepanone ring with two fluorine atoms attached at the 5-position. The presence of these fluorine atoms enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Additionally, the hydrochloride salt form ensures good solubility in aqueous media, facilitating its use in various pharmaceutical formulations.

Recent studies have explored the pharmacological properties of 5,5-Difluoroazepan-4-one Hydrochloride. One notable area of research is its potential as an anxiolytic agent. Preclinical studies have shown that this compound exhibits significant anxiolytic effects in animal models, comparable to those of established benzodiazepines but with a reduced risk of side effects such as sedation and cognitive impairment. These findings suggest that 5,5-Difluoroazepan-4-one Hydrochloride could be a valuable alternative for treating anxiety disorders.

In addition to its anxiolytic properties, 5,5-Difluoroazepan-4-one Hydrochloride has also been investigated for its potential as an anticonvulsant. Research conducted on rodent models of epilepsy has demonstrated that this compound effectively reduces seizure frequency and severity without causing significant toxicity. These results highlight its potential as a novel therapeutic option for epilepsy patients who do not respond well to current treatments.

The mechanism of action of 5,5-Difluoroazepan-4-one Hydrochloride is not yet fully understood, but preliminary studies suggest that it may interact with GABAergic and glutamatergic neurotransmitter systems. Specifically, it appears to enhance GABAergic inhibition while modulating glutamatergic excitation, which could explain its anxiolytic and anticonvulsant effects. Further research is needed to elucidate the exact molecular targets and signaling pathways involved.

Clinical trials are currently underway to evaluate the safety and efficacy of 5,5-Difluoroazepan-4-one Hydrochloride in human subjects. Early phase I trials have shown promising results, with no serious adverse events reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to assess its therapeutic potential in larger patient populations.

Beyond its direct therapeutic applications, 5,5-Difluoroazepan-4-one Hydrochloride also holds promise as a tool compound for exploring the neurobiology of anxiety and epilepsy. Its unique chemical structure and pharmacological profile make it a valuable probe for investigating the underlying mechanisms of these disorders and identifying new targets for drug development.

In conclusion, 5,5-Difluoroazepan-4-one Hydrochloride (CAS No. 2097991-20-1) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its potential as an anxiolytic and anticonvulsant agent, coupled with its favorable pharmacological properties, positions it as a promising candidate for further clinical development. Ongoing research efforts aim to fully characterize its therapeutic potential and optimize its use in treating various neurological disorders.